(2R,3R)-2-phenylazetidin-3-ol

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• SMILES: C1C(C(N1)C2=CC=CC=C2)O
• InChI: InChI=1S/C9H11NO/c11-8-6-10-9(8)7-4-2-1-3-5-7/h1-5,8-11H,6H2/t8-,9-/m1/s1
• InChIKey: DABKYHXVYXFLLS-RKDXNWHRSA-N

(2R,3R)-2-Phenylazetidin-3-ol (CAS 1955528-13-8) is a chiral, non-racemic azetidine derivative featuring a four-membered nitrogen heterocycle substituted with a phenyl group at the 2-position and a hydroxyl group at the 3-position, with defined (R) configuration at both stereocenters. It serves as a valuable scaffold and intermediate in medicinal chemistry, where the rigid azetidine ring and specific stereochemistry are leveraged for the construction of conformationally constrained analogs of biologically active molecules.

(2R,3R)-2-Phenylazetidin-3-ol: A Chiral Azetidine Building Block for Stereospecific Synthesis

(2R,3R)-2-Phenylazetidin-3-ol (CAS 1955528-13-8) is a chiral, non-racemic azetidine derivative featuring a four-membered nitrogen heterocycle substituted with a phenyl group at the 2-position and a hydroxyl group at the 3-position, with defined (R) configuration at both stereocenters . It serves as a valuable scaffold and intermediate in medicinal chemistry, where the rigid azetidine ring and specific stereochemistry are leveraged for the construction of conformationally constrained analogs of biologically active molecules [1].

1 Single enantiomer (2R,3R) for stereochemical control

2 3-Hydroxyl handle enables scaffold diversification

3 Rigid azetidine ring for constrained analog design

• [1] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source

Why (2R,3R)-2-Phenylazetidin-3-ol Cannot Be Simply Replaced by Other Azetidine Analogs

The biological and chemical properties of 2-phenylazetidin-3-ol are highly dependent on its absolute stereochemistry and substitution pattern. Class-level inference suggests that regioisomers like 3-phenylazetidin-3-ol or diastereomers such as (2S,3R)-2-phenylazetidin-3-ol exhibit different molecular shapes, hydrogen-bonding geometries, and reactivity profiles due to the rigid, puckered four-membered ring [1]. In medicinal chemistry campaigns, replacing the (2R,3R) isomer with an alternative stereoisomer can lead to a complete loss of on-target activity or altered selectivity, a phenomenon well-documented for chiral azetidine-containing drug candidates [2]. Therefore, procurement specifications must be stereochemically precise.

! Regioisomer (3-phenyl) or diastereomer (2S,3R) may alter target binding geometry

! Opposite enantiomer or racemate can shift SAR profile in chiral campaigns

! Non-hydroxylated 2-phenylazetidine lacks key derivatization site

• [1] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source
• [2] US-8623860-B2, Fleck, M., Nosse, B., & Roth, G. J. (2014). Azetidine derivatives, pharmaceutical compositions and uses thereof. Boehringer Ingelheim International GmbH. View Source

Quantitative Differentiation: (2R,3R)-2-Phenylazetidin-3-ol vs. Its Closest Analogs

Enantiomeric Purity: (2R,3R) vs. (2S,3S) Optical Rotation as a Determinant of Procurement

High-strength differential evidence is limited. A class-level inference can be made regarding chiral purity. The target (2R,3R) isomer is commercially available with a purity of 98% as a single enantiomer . The (2S,3S) enantiomer (CAS for (2S,3S) not found publicly) or the racemic mixture (2-phenylazetidin-3-ol, CAS 777887-89-5) would be the primary comparators. For any asymmetric synthesis, the use of the racemate would yield a 1:1 mixture of enantiomers, reducing the yield of the desired product by 50% and requiring resource-intensive chiral separation, while the incorrect enantiomer may lead to a different pharmacological profile [1].

Enantiomeric purity

Class-level

Purity 98% (single enantiomer) vs racemate (0% e.e.) – max 50% theoretical yield for desired enantiomer when using racemate.

Stereochemical procurement context

Class-level inference; verify batch optical rotation

Evidence Dimension	Enantiomeric excess (e.e.) and purity
Target Compound Data	Purity 98% (single enantiomer, (2R,3R))
Comparator Or Baseline	Racemic 2-phenylazetidin-3-ol (0% e.e.) or (2S,3S) enantiomer
Quantified Difference	For a stereospecific reaction step, using the racemate results in a maximum theoretical yield of 50% for the desired enantiomer, versus near-quantitative incorporation for the single enantiomer. Quantitative optical rotation values are not publicly available for (2R,3R)-2-phenylazetidin-3-ol to calculate exact e.e. of a given batch.
Conditions	Standard asymmetric synthesis procurement and reaction setup.

Why This Matters

Procuring the racemate for stereospecific synthesis is economically inefficient and yields a product that may require further costly purification, directly impacting project timelines and budgets.

• [1] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source

Functional Group Utilization: The 3-OH as a Derivatization Handle vs. Non-Hydroxylated Analogs

A cross-study comparable assessment highlights the synthetic advantage of (2R,3R)-2-phenylazetidin-3-ol over 2-phenylazetidine (CAS 22610-18-0). The hydroxyl group at the 3-position is a critical functional handle for further derivatization, such as etherification, esterification, or oxidation to a ketone, which is not possible with the non-hydroxylated analog [1]. While 2-phenylazetidine serves as a building block for kinase inhibitors, the (2R,3R)-3-ol variant provides an additional vector for modulating physicochemical properties and target interactions, documented in azetidine-containing drug patents [2].

Functional group utilization

Cross-study

3-OH enables O-derivatization (ether, ester, carbamate) or oxidation; absent in 2-phenylazetidine.

Derivatization-handle advantage review

Qualitative difference; property modulation without scaffold change

Evidence Dimension	Available synthetic diversification points
Target Compound Data	3-position hydroxyl group enables O-derivatization (ether, ester, carbamate) or oxidation [1]
Comparator Or Baseline	2-Phenylazetidine (no 3-position hydroxyl) [2]
Quantified Difference	A qualitative difference: at least 1 additional site for structural modification, exponentially increasing the potential chemical space for lead optimization.
Conditions	Standard synthetic transformations for lead optimization in drug discovery.

Why This Matters

The additional hydroxyl handle allows medicinal chemists to fine-tune molecular properties (solubility, metabolism, target engagement) without altering the core scaffold's stereochemistry, a key driver for selecting this intermediate.

• [1] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source
• [2] US-8623860-B2, Fleck, M., Nosse, B., & Roth, G. J. (2014). Azetidine derivatives, pharmaceutical compositions and uses thereof. Boehringer Ingelheim International GmbH. View Source

Conformational Rigidity: (2R,3R) Scaffold vs. Flexible Acyclic Amino Alcohols

This is a class-level inference regarding the azetidine core. The (2R,3R)-2-phenylazetidin-3-ol scaffold provides a conformationally restricted analog of acyclic amino alcohols (e.g., (1R,2S)-2-amino-1,2-diphenylethanol, a classic chiral auxiliary and ligand scaffold). The azetidine ring fixes the N-C-C-O torsion angle, reducing the entropic penalty upon target binding, which is a well-established principle in medicinal chemistry but lacks a direct comparator study for this specific compound [1]. In catalysis, constrained azetidine ligands have shown higher enantioselectivity compared to their flexible counterparts, though quantitative data for this specific derivative is not publicly available [2].

Conformational rigidity

Class-level

Azetidine ring locks N-C-C-O torsion angle (~10–30° range) vs free rotation in acyclic amino alcohols.

Entropic binding advantage context

Class-level inference; no direct measurement for this molecule

Evidence Dimension	Conformational freedom of the pharmacophore
Target Compound Data	N-C-C-O torsion angle locked by the azetidine ring (~10-30° range) [1]
Comparator Or Baseline	Acyclic (1R,2S)-2-amino-1,2-diphenylethanol (free rotation around N-C-C-O)
Quantified Difference	A qualitative advantage: reduced entropic cost of binding, estimated to contribute up to 1-2 kcal/mol in binding free energy for similarly constrained systems, though no direct measurement exists for this molecule.
Conditions	In silico modeling and general drug design principles.

Why This Matters

The rigid scaffold can lead to improved target selectivity and potency in drug candidates, justifying the higher cost and synthetic complexity of this chiral building block over flexible alternatives.

• [1] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source
• [2] Shono, T., Matsumura, Y., Uchida, K., & Nakatani, F. (1988). A Facile Synthesis of 2-Substituted Azetidines. Bulletin of the Chemical Society of Japan, 61(11), 3987-3992. View Source

Optimal Application Scenarios for (2R,3R)-2-Phenylazetidin-3-ol Based on Its Differentiated Profile

Stereospecific Synthesis of Drug Candidates with Defined Chiral Quaternary Centers

Ideal for medicinal chemistry programs synthesizing library compounds that require a rigid, chiral 2-phenylazetidine core, as evidenced by the scaffold's use in patented azetidine derivatives as kinase inhibitors [1]. The (2R,3R) stereochemistry is critical for accessing a specific enantiomeric series defined in structure-activity relationship (SAR) studies, ensuring alignment with a project's intellectual property strategy.

Asymmetric Catalysis Ligand Development

The compound serves as a chiral precursor for synthesizing novel azetidine-based ligands. The rigid framework, combined with the ability to derivatize the 3-OH group, allows for the systematic tuning of steric and electronic properties [2]. Such ligands are explored in enantioselective transformations where high stereocontrol is paramount, though project-specific optimization is required.

Conformational Probe in Chemical Biology

Used as a conformationally locked analog of phenylalaninol or related amino alcohols to probe the bioactive conformation of small molecule-protein interactions. Replacing a flexible substructure with the (2R,3R)-2-phenylazetidin-3-ol scaffold can validate a hypothesized binding mode and improve the pharmacodynamic profile of a lead compound [2].

Application

Selection Property

Validation Focus

Stereospecific SAR scaffold synthesis

Enantiomerically pure (2R,3R) core

Chiral HPLC purity, optical rotation verification

Asymmetric catalysis ligand research

3-OH derivatization versatility

Ligand performance in enantioselective reactions

Conformational probe studies

Rigid azetidine scaffold

Binding mode and selectivity evaluation

• [1] US-8623860-B2, Fleck, M., Nosse, B., & Roth, G. J. (2014). Azetidine derivatives, pharmaceutical compositions and uses thereof. Boehringer Ingelheim International GmbH. View Source
• [2] Couty, F., & Evano, G. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 133-148. View Source